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Compound of Interest

Compound Name: 2,2-dimethylbutane

Cat. No.: B166423 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2,2-dimethylbutane (also known as neohexane), ensuring compliance with

safety protocols and regulatory requirements.

Immediate Safety and Handling Precautions:

2,2-Dimethylbutane is a highly flammable liquid and vapor that poses several health and

environmental hazards.[1][2][3] It is crucial to handle this chemical in a well-ventilated area and

to wear appropriate personal protective equipment (PPE), including safety glasses or goggles,

chemical-resistant gloves, and a lab coat.[4] All sources of ignition, such as open flames,

sparks, and hot surfaces, must be eliminated from the handling area.[2][5] Use only non-

sparking tools and ensure that all equipment is properly grounded and bonded to prevent static

discharge.[2][4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2,2-
dimethylbutane.
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Property Value

Flash Point -48 °C (-54.4 °F)[1]

Autoignition Temperature 405 °C (761 °F)[1]

Lower Explosion Limit 1.2% by volume[1]

Upper Explosion Limit 7.0% by volume[1]

Vapor Pressure 339 hPa at 20 °C[3]

Density 0.649 g/cm³ at 20 °C[3]

Step-by-Step Disposal Protocol
The disposal of 2,2-dimethylbutane is regulated as hazardous waste and must be managed in

accordance with federal, state, and local regulations.[6][7] Do not dispose of this chemical

down the drain or in regular trash.[2][7]

Experimental Protocol for Waste Collection and Storage:

Container Selection: Use a chemically compatible and properly sealed container for waste

collection.[6][8] The original container is often the best choice.[9][10] Ensure the container is

free from damage or leaks.[6]

Labeling: Clearly label the waste container with the words "Hazardous Waste" and the full

chemical name, "2,2-Dimethylbutane".[11] The label should also indicate the associated

hazards (e.g., "Flammable Liquid").[11]

Segregation: Store the waste container in a designated satellite accumulation area (SAA)

that is at or near the point of generation and under the control of laboratory personnel.[6][11]

Keep 2,2-dimethylbutane waste segregated from incompatible materials, particularly strong

oxidizing agents.[2][5]

Storage Conditions: Store the sealed waste container in a cool, dry, and well-ventilated area,

away from heat and ignition sources.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.cpachem.com/msds?num=SB7110&dnl=sd_-_2%2C2-Dimethylbutane_CAS_75-83-2_EC_200-906-8_%28SB7110%29_%28EU%29.pdf
https://www.cpachem.com/msds?num=SB7110&dnl=sd_-_2%2C2-Dimethylbutane_CAS_75-83-2_EC_200-906-8_%28SB7110%29_%28EU%29.pdf
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238230.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accumulation Time Limits: Adhere to institutional and regulatory limits for the amount of

hazardous waste that can be accumulated and the time it can be stored in the laboratory

before being transferred to a central holding facility.

Protocol for Spill Management:

In the event of a spill, immediate and appropriate action is necessary to mitigate risks.

Eliminate Ignition Sources: Immediately remove all sources of ignition from the area.[1][5]

Ventilate the Area: Ensure adequate ventilation to disperse vapors.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain and absorb the spill.[5][12] Do not use combustible materials.

Collection: Using non-sparking tools, carefully collect the absorbed material and place it into

a suitable, labeled container for hazardous waste disposal.[2][5]

Decontamination: Clean the spill area thoroughly.

Personal Protection: All personnel involved in the cleanup must wear appropriate PPE.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2,2-
dimethylbutane.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://pim-resources.coleparmer.com/sds/83640.pdf
https://datasheets.scbt.com/sc-238230.pdf
https://datasheets.scbt.com/sc-238230.pdf
https://amp.chemicalbook.com/ProductMSDSDetailCB7280708_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://datasheets.scbt.com/sc-238230.pdf
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.benchchem.com/product/b166423?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,2-Dimethylbutane Disposal Workflow
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Caption: Logical workflow for the safe disposal of 2,2-dimethylbutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b166423?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/83640.pdf
https://www.fishersci.com/store/msds?partNumber=AC116090025&productDescription=2+2-DIMETHYLBUTANE+98%25+2.5LT2&vendorId=VN00032119&countryCode=US&language=en
https://www.cpachem.com/msds?num=SB7110&dnl=sd_-_2%2C2-Dimethylbutane_CAS_75-83-2_EC_200-906-8_%28SB7110%29_%28EU%29.pdf
https://www.synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-1-32.pdf
https://datasheets.scbt.com/sc-238230.pdf
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.safety.pitt.edu/sites/default/files/04-020FlamLiquidDisposal.pdf
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.triumvirate.com/blog/storing-and-disposing-of-flammable-liquids
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://amp.chemicalbook.com/ProductMSDSDetailCB7280708_EN.htm
https://amp.chemicalbook.com/ProductMSDSDetailCB7280708_EN.htm
https://www.benchchem.com/product/b166423#2-2-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166423#2-2-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166423#2-2-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/product/b166423#2-2-dimethylbutane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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